Cas no 55396-79-7 ( )
structure
Product Name:
CAS No:55396-79-7
MF:C12H24N4
MW:224.345762252808
CID:943866
PubChem ID:430737
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- butyl-methyl-(1,3,5-triaza-adamantan-7-yl)-amine
- 7-(N-Methyl-N-butylamino)-1,3,5-triazaadamantan
- AC1L8PZX
- NSC281702
- 55396-79-7
- DTXSID10330587
- NSC-281702
- SCHEMBL14058738
-
-
- Inchi： 1S/C12H24N4/c1-3-4-5-13(2)12-6-14-9-15(7-12)11-16(8-12)10-14/h3-11H2,1-2H3
- InChI Key： ICDKARPLHDZECC-UHFFFAOYSA-N
- SMILES： N12CN3CN(C1)CC(C3)(C2)N(C)CCCC
Computed Properties
- Exact Mass: 224.20032
- Monoisotopic Mass: 224.20009678g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 13Ų
Experimental Properties
- PSA: 12.96
- LogP: 0.09010
Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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